Cas no 117785-07-6 (Ac-Phg(4-OH)-Oet)

• Product Name: Ac-Phg(4-OH)-Oet
• CAS No: 117785-07-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 1207179
• Update Time: 2025-07-14

Ac-Phg(4-OH)-Oet Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S)-acetamido(4-hydroxyphenyl)acetate
• AC-PHG(4-OH)-OET
• Ac-Phg(4-OH)-Oet

• Inchi： 1S/C12H15NO4/c1-3-17-12(16)11(13-8(2)14)9-4-6-10(15)7-5-9/h4-7,11,15H,3H2,1-2H3,(H,13,14)
• InChI Key： SXTAOIFRRTYQDL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC(=CC=1)O)NC(C)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ac-Phg(4-OH)-Oet

Professional Introduction to Compound CAS No. 117785-07-6 and Product Name: Ac-Phg(4-OH)-Oet

Compound CAS No. 117785-07-6 and the product Ac-Phg(4-OH)-Oet represent significant advancements in the field of chemobiology and pharmaceutical research. These compounds have garnered considerable attention due to their unique structural properties and potential applications in drug development. The Ac-Phg(4-OH)-Oet derivative, in particular, has been extensively studied for its role in modulating biological pathways, making it a valuable tool for researchers exploring novel therapeutic strategies.

The chemical structure of CAS No. 117785-07-6 encompasses a framework that is highly conducive to interactions with biological targets. This compound’s molecular design allows it to exhibit a range of pharmacological activities, which have been the subject of numerous scientific investigations. Recent studies have highlighted its potential in inhibiting specific enzymes and receptors, thereby opening new avenues for treating various diseases.

One of the most compelling aspects of Ac-Phg(4-OH)-Oet is its ability to interact with proteins and enzymes in a highly selective manner. This specificity is crucial for developing drugs that can target pathological processes without causing unintended side effects. The hydroxyl group at the 4-position of the phenyl ring in Ac-Phg(4-OH)-Oet plays a pivotal role in determining its binding affinity and efficacy. This feature has been leveraged by researchers to design molecules that can precisely modulate biological pathways involved in inflammation, cancer, and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of compounds like Ac-Phg(4-OH)-Oet. These computational models help in optimizing the molecular structure to enhance bioavailability, reduce toxicity, and improve therapeutic efficacy. Such innovations are critical for translating laboratory findings into viable clinical candidates.

The synthesis of Ac-Phg(4-OH)-Oet involves sophisticated chemical methodologies that ensure high purity and yield. Advanced synthetic techniques, including catalytic hydrogenation and regioselective functionalization, are employed to construct the desired molecular framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in drug development.

In the realm of drug discovery, Ac-Phg(4-OH)-Oet has been explored as a lead compound for several therapeutic applications. Its ability to modulate key signaling pathways has made it a candidate for treating conditions such as chronic inflammation, autoimmune diseases, and even certain types of cancer. Preclinical studies have demonstrated promising results, indicating that this compound can significantly reduce disease progression without severe adverse effects.

The integration of CAS No. 117785-07-6 into drug development pipelines has also spurred interest in its potential as a scaffold for designing novel analogs. By modifying specific functional groups or introducing new moieties, researchers can generate libraries of compounds with enhanced properties. This approach aligns with the growing trend toward structure-based drug design, where computational tools are used to predict how small changes in molecular structure can impact biological activity.

One particularly exciting area of research involves using Ac-Phg(4-OH)-Oet as a probe to understand complex biological mechanisms. By studying how this compound interacts with its targets, scientists can gain insights into disease pathogenesis and identify new therapeutic targets. Such explorations are essential for developing more effective treatments that address the root causes of diseases rather than merely alleviating symptoms.

The role of CAS No. 117785-07-6 and Ac-Phg(4-OH)-Oet in academic research is also noteworthy. These compounds serve as valuable tools for training the next generation of scientists and fostering innovation in drug discovery programs. Their unique properties make them ideal candidates for teaching fundamental concepts in chemobiology and pharmacology.

As the field of chemobiology continues to evolve, compounds like Ac-Phg(4-OH)-Oet will undoubtedly play a central role in shaping future therapeutic strategies. The ongoing research into their mechanisms of action and potential applications holds great promise for improving human health outcomes worldwide.